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Compound of Interest

Compound Name: (Furan-2-yloxy)trimethylsilane

Cat. No.: B1210356 Get Quote

An In-depth Technical Guide to (Furan-2-yloxy)trimethylsilane: Chemical Properties,

Structure, and Reactivity

Abstract
(Furan-2-yloxy)trimethylsilane, a versatile silyl enol ether of 2(3H)-furanone, serves as a

valuable intermediate in organic synthesis. This technical guide provides a comprehensive

overview of its chemical and physical properties, structural information, and key applications in

synthetic chemistry. Detailed experimental protocols for its preparation are presented,

alongside visualizations of its synthesis and reactivity. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Structure and Identifiers
(Furan-2-yloxy)trimethylsilane, also known as 2-(trimethylsilyloxy)furan, is an organosilicon

compound featuring a trimethylsilyl group attached to a furan ring via an oxygen atom.

Molecular Formula: C₇H₁₂O₂Si[1][2][3]

Molecular Weight: 156.25 g/mol [1][2]

CAS Number: 61550-02-5[2]

InChI: InChI=1S/C7H12O2Si/c1-10(2,3)9-7-5-4-6-8-7/h4-6H,1-3H3[4][5]
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InChIKey: ILBCDLOQMRDXLN-UHFFFAOYSA-N[4][6][7]

Canonical SMILES: C--INVALID-LINK--(C)OC1=CC=CO1[5][7]

Physicochemical Properties
The key physical and chemical properties of (Furan-2-yloxy)trimethylsilane are summarized

in the table below. This data is essential for its handling, storage, and application in

experimental setups.

Property Value

Appearance Colorless to light orange/yellow clear liquid[2][5]

Boiling Point 34-35 °C at 9 mmHg[2][3]

Density 0.929 g/mL at 25 °C[2][3]

Refractive Index (n²⁰/D) 1.436[2]

Flash Point 18 °C (64.4 °F) - closed cup

Storage Temperature -20°C[2]

Solubility
Soluble in most organic solvents (e.g., CH₂Cl₂,

Et₂O, benzene, THF, MeCN)[2][3]

Hydrolytic Sensitivity Reacts slowly with moisture/water[2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of (Furan-2-
yloxy)trimethylsilane. Various spectroscopic resources are available for this compound.

Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR data are available, providing

detailed information about the molecular structure.[8][9] For instance, the ¹H NMR spectrum

in CCl₄ shows signals at δ 4.90 (dd, J=1.3Hz, 3H), 6.00 (t, J=3Hz, 4H), and 6.60 (m, 5H).[2]

[5]
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Infrared (IR) Spectroscopy: FTIR spectra, including vapor phase IR, are available for

identifying functional groups.[4][6][8][9]

Mass Spectrometry (MS): Mass spectral data is available for determining the molecular

weight and fragmentation pattern.[8][10]

Raman Spectroscopy: Raman spectra for this compound have also been documented.[11]

Experimental Protocols
Synthesis of (Furan-2-yloxy)trimethylsilane
(Furan-2-yloxy)trimethylsilane is readily synthesized by the silylation of 2(5H)-furanone.[1][2]

Reactants and Reagents:

2(5H)-Furanone

Triethylamine (Et₃N)

Chlorotrimethylsilane (TMSCl)

Dichloromethane (DCM)

Pentane

Procedure:[1]

A solution of 2(5H)-furanone (1.0 eq.) in dichloromethane is prepared in a round-bottom flask

under an inert atmosphere and cooled to 0 °C.

Triethylamine (1.2 eq.) is added to the solution.

Chlorotrimethylsilane (1.05 eq.) is then added dropwise to the solution while maintaining the

temperature at 0 °C.

The resulting suspension is stirred overnight at room temperature.

The reaction mixture is diluted with pentane and filtered.
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The filtrate is concentrated under reduced pressure. If a precipitate forms, it is redissolved in

pentane and filtered again.

The crude product is purified by vacuum distillation to yield (Furan-2-yloxy)trimethylsilane
as a colorless oil.

Synthesis of (Furan-2-yloxy)trimethylsilane

2(5H)-Furanone in DCM

Reaction Mixture

0 °C

Triethylamine (1.2 eq)
Chlorotrimethylsilane (1.05 eq)

Stir overnight at RT

Dilute with Pentane
Filter

Concentrate under
reduced pressure

Vacuum Distillation

(Furan-2-yloxy)trimethylsilane
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Caption: Synthetic pathway for (Furan-2-yloxy)trimethylsilane.

Reactivity and Applications
(Furan-2-yloxy)trimethylsilane is a key building block in organic synthesis, primarily utilized

as a diene in Diels-Alder reactions for the construction of complex cyclic systems. Its reactivity

also extends to its use in the synthesis of multi-substituted furan rings, where the trimethylsilyl

group can act as a directing or blocking group.[12] This compound is particularly useful for

preparing natural and synthetic furanones that may exhibit anticancer activity.[2]

The general reactivity involves the [4+2] cycloaddition with various dienophiles, such as maleic

anhydride or other electron-deficient alkenes, to yield bicyclic adducts. This reaction is a

powerful tool for generating molecular complexity in a single step.

General Reactivity of (Furan-2-yloxy)trimethylsilane

(Furan-2-yloxy)trimethylsilane
(Diene)

[4+2] Cycloaddition
(Diels-Alder Reaction)

Dienophile
(e.g., Maleic Anhydride)

Bicyclic Adduct

Click to download full resolution via product page

Caption: Diels-Alder reaction of (Furan-2-yloxy)trimethylsilane.

Safety Information
(Furan-2-yloxy)trimethylsilane is a flammable liquid and requires careful handling. It is also

an irritant to the eyes, skin, and respiratory system.[2][3]
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Hazard Statements: H225 (Highly flammable liquid and vapor), H315 (Causes skin irritation),

H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

Precautionary Statements: P210 (Keep away from heat/sparks/open flames/hot surfaces),

P233 (Keep container tightly closed), P280 (Wear protective gloves/eye protection/face

protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing).[2]

It is imperative to consult the Safety Data Sheet (SDS) before handling this chemical and to

work in a well-ventilated fume hood with appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1210356#furan-2-yloxy-trimethylsilane-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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